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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of

BPR5K230, a potent and selective dual inhibitor of the AXL and MERTK receptor tyrosine

kinases. The information presented herein is intended to support researchers and drug

development professionals in understanding the biochemical and cellular activity of this

compound.

Core Properties of BPR5K230
BPR5K230 has been identified as a promising anti-tumor and immunomodulatory agent. It is

an orally bioavailable small molecule that demonstrates potent and selective inhibition of both

AXL and MERTK, members of the TAM (TYRO3, AXL, MERTK) family of receptor tyrosine

kinases.[1][2] The dual inhibition of these kinases is a key therapeutic strategy, as both AXL

and MERTK are implicated in tumor progression, metastasis, drug resistance, and immune

evasion.[1]
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BPR5K230 exhibits nanomolar potency against its primary targets, AXL and MERTK, and

demonstrates significant anti-proliferative effects in cell-based assays.

Parameter Value Target/Cell Line

IC₅₀ 9.2 nM AXL Kinase

IC₅₀ 4.1 nM MER Kinase

IC₅₀ 5 nM Ba/F3-MER Cell Proliferation

Table 1: Summary of

BPR5K230 In Vitro Potency.[2]

Mechanism of Action
BPR5K230 functions through the simultaneous inhibition of AXL and MERTK signaling

pathways within the tumor and the tumor immune microenvironment. This dual-pronged

approach is designed to enhance anti-tumor efficacy and stimulate anti-tumor immune

responses.[1][2] The activation of AXL and MERTK by their ligand, Gas6, triggers a cascade of

downstream signaling events that promote cell survival, proliferation, migration, and invasion.

Key downstream pathways include PI3K-AKT, RAF-MAPK, and PLC-PKC. By blocking the

kinase activity of AXL and MERTK, BPR5K230 effectively abrogates these pro-tumorigenic

signals.
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Figure 1: BPR5K230 Inhibition of AXL and MERTK Signaling Pathways.
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The following sections detail the methodologies employed for the in vitro characterization of

BPR5K230.

Kinase Inhibition Assay (IC₅₀ Determination)
The half-maximal inhibitory concentration (IC₅₀) of BPR5K230 against AXL and MERTK

kinases was determined using a radiometric or luminescence-based kinase assay.

Workflow:

Start Prepare Kinase, Substrate,
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Dispense reagents into
384-well plate Incubate at room temperature Add detection reagent

(e.g., ADP-Glo)
Read luminescence on
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End
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Figure 2: Workflow for Kinase Inhibition Assay.

Protocol:

Reagent Preparation: Recombinant human AXL or MERTK enzyme, a suitable peptide

substrate, and ATP are prepared in a kinase buffer. BPR5K230 is serially diluted in DMSO to

generate a concentration gradient.

Assay Plate Preparation: The kinase, substrate, and BPR5K230 dilutions are added to the

wells of a 384-well plate.

Reaction Initiation: The kinase reaction is initiated by the addition of ATP.

Incubation: The reaction is allowed to proceed at room temperature for a specified period

(e.g., 60 minutes).

Detection: A detection reagent, such as ADP-Glo™ Kinase Assay (Promega), is added to

stop the kinase reaction and measure the amount of ADP produced, which is proportional to

kinase activity.

Data Acquisition: The luminescence signal is measured using a microplate reader.
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Data Analysis: The percentage of kinase inhibition is calculated for each BPR5K230
concentration relative to a DMSO control. The IC₅₀ value is determined by fitting the data to

a four-parameter logistic dose-response curve.

Cell Proliferation Assay (IC₅₀ Determination)
The anti-proliferative activity of BPR5K230 was assessed using a cell-based assay, such as

the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or a similar method (e.g., MTT

or WST-1 assay).

Protocol:

Cell Seeding: Ba/F3-MER cells are seeded into 96-well plates at a predetermined density

and allowed to attach overnight.

Compound Treatment: The cells are treated with a serial dilution of BPR5K230 or a vehicle

control (DMSO).

Incubation: The plates are incubated for a specified period (e.g., 72 hours) under standard

cell culture conditions (37°C, 5% CO₂).

Viability Assessment: A cell viability reagent is added to each well according to the

manufacturer's instructions.

Data Acquisition: The luminescence or absorbance is measured using a microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated

control. The IC₅₀ value is determined by plotting the percentage of viability against the log of

the compound concentration and fitting the data to a non-linear regression model.

Kinase Selectivity
While comprehensive kinase selectivity panel data for BPR5K230 is not publicly available at

this time, initial characterization indicates selectivity for AXL and MERTK over the third TAM

family member, TYRO3. A broader understanding of the kinase selectivity profile is essential for

a complete assessment of the compound's off-target effects and therapeutic window. This
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information is typically generated by screening the compound against a large panel of

recombinant kinases.

Conclusion
BPR5K230 is a potent dual inhibitor of AXL and MERTK with significant anti-proliferative

activity in vitro. Its mechanism of action, targeting key signaling pathways involved in cancer

progression and immune regulation, positions it as a promising candidate for further preclinical

and clinical development. The experimental protocols outlined in this guide provide a

framework for the continued investigation and characterization of this and similar kinase

inhibitors.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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